Cas no 2227911-29-5 (5-(3S)-3-hydroxybutylthiophene-2-carbonitrile)

• Product Name: 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile
• CAS No: 2227911-29-5
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5928316
• PubChem ID: 165684766
• Update Time: 2025-08-05

5-(3S)-3-hydroxybutylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile
• 5-[(3S)-3-hydroxybutyl]thiophene-2-carbonitrile
• 2227911-29-5
• EN300-1749838

• Inchi： 1S/C9H11NOS/c1-7(11)2-3-8-4-5-9(6-10)12-8/h4-5,7,11H,2-3H2,1H3/t7-/m0/s1
• InChI Key： MBBMNASELGICSA-ZETCQYMHSA-N
• SMILES： S1C(C#N)=CC=C1CC[C@H](C)O

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile

5-(3S)-3-Hydroxybutylthiophene-2-Carbonitrile (CAS No. 2227911-29-5): A Comprehensive Overview

5-(3S)-3-Hydroxybutylthiophene-2-Carbonitrile (CAS No. 2227911-29-5) is a versatile organic compound that has garnered significant attention in the fields of materials science, pharmacology, and organic synthesis. This compound is characterized by its unique structure, which combines a thiophene ring with a hydroxybutyl group and a cyano substituent. The thiophene moiety, a five-membered aromatic ring containing sulfur, is known for its stability and electronic properties, making it a valuable component in various applications. The cyano group, on the other hand, introduces additional functionality, such as hydrogen bonding capabilities and the potential for further chemical modifications.

The stereochemistry of the compound, specifically the (3S) configuration of the hydroxybutyl group, plays a crucial role in its properties and reactivity. Recent studies have highlighted the importance of stereochemistry in determining the compound's behavior in biological systems and its interactions with other molecules. For instance, researchers have explored the use of 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile in drug delivery systems, where its stereo-specific interactions can enhance targeting efficiency.

One of the most promising areas of research involving this compound is its application in electronic materials. The thiophene ring's conjugated π-system allows for efficient electron delocalization, making it suitable for use in organic semiconductors and conductive polymers. Recent advancements have demonstrated that incorporating 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties. This makes it a candidate for next-generation flexible electronics and wearable devices.

In addition to its electronic applications, 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile has shown potential in the field of biomedical imaging. Its ability to act as a contrast agent in magnetic resonance imaging (MRI) has been explored, with studies indicating that the compound can enhance image resolution and reduce scan times. The hydroxyl group's hydrogen bonding capabilities are believed to contribute to this effect by improving solubility and stability within biological systems.

The synthesis of 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile involves a multi-step process that typically begins with the preparation of intermediates such as thiophenes and cyanohydrins. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce environmental impact. For example, catalytic asymmetric synthesis methods have been developed to selectively produce the (3S) enantiomer, which is critical for maintaining the compound's desired properties.

Another area of interest is the compound's role in catalysis. The thiophene ring's ability to coordinate with metal ions has led to its use as a ligand in transition metal catalysts. Studies have shown that incorporating 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile into catalytic systems can enhance activity and selectivity in reactions such as olefin polymerization and cross-coupling reactions.

Despite its numerous applications, understanding the toxicity and environmental impact of 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile remains crucial. Recent toxicological studies have evaluated its effects on cellular systems, with findings suggesting that while it exhibits low acute toxicity, long-term exposure may require further investigation. Regulatory agencies are increasingly focusing on such compounds due to their widespread use in industrial and medical applications.

In conclusion, 5-(3S)-3-hydroxybutylthiophene-2-carbonitrile (CAS No. 2227911-29-5) is a multifaceted compound with significant potential across various industries. Its unique structure, stereochemistry, and functional groups make it an attractive candidate for innovation in materials science, pharmacology, and catalysis. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern technology and medicine.